4-propyl-N-[1-(4-pyridinyl)ethyl]benzamide

• IUPAC Name: 4-propyl-N-(1-pyridin-4-ylethyl)benzamide
• InChI: InChI=1S/C17H20N2O/c1-3-4-14-5-7-16(8-6-14)17(20)19-13(2)15-9-11-18-12-10-15/h5-13H,3-4H2,1-2H3,(H,19,20)
• InChI Key: JJOBNIBXGUCNLP-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C(=O)NC(C)C2=CC=NC=C2
• Molecular Formula: C17H20N2O
• DSSTOX Substance ID: DTXSID101264644
• Molecular Weight: 268.35 g/mol
• CAS RN: 959240-17-6

Description

4-propyl-N-[1-(4-pyridinyl)ethyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and pharmacology. This compound is an analog of the well-known drug, Suvorexant, which is used to treat insomnia.

Scientific Research Applications

4-propyl-N-[1-(4-pyridinyl)ethyl]benzamide has potential applications in the field of medicine and pharmacology. It has been shown to have anxiolytic and sedative effects in animal studies, making it a potential candidate for the treatment of anxiety disorders and insomnia. Additionally, it has been shown to have anticonvulsant properties, making it a potential candidate for the treatment of epilepsy.

Mechanism of Action

The mechanism of action of 4-propyl-N-[1-(4-pyridinyl)ethyl]benzamide is not fully understood. However, it is believed to work by blocking the action of orexin, a neuropeptide that regulates wakefulness and arousal. By blocking the action of orexin, 4-propyl-N-[1-(4-pyridinyl)ethyl]benzamide may promote sleep and reduce anxiety.
Biochemical and Physiological Effects:
In animal studies, 4-propyl-N-[1-(4-pyridinyl)ethyl]benzamide has been shown to decrease locomotor activity and increase sleep time. It has also been shown to decrease anxiety-like behavior and have anticonvulsant effects. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 4-propyl-N-[1-(4-pyridinyl)ethyl]benzamide in lab experiments is that it is a potent and selective orexin receptor antagonist. This makes it a useful tool for studying the role of orexin in various physiological processes. However, one limitation is that it is a relatively new compound, and its long-term effects on the body are not fully understood.

Future Directions

There are several future directions for research on 4-propyl-N-[1-(4-pyridinyl)ethyl]benzamide. One direction is to further investigate its potential applications in the treatment of anxiety disorders and insomnia. Another direction is to study its anticonvulsant properties and potential use in the treatment of epilepsy. Additionally, more research is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound. Finally, future studies could investigate the long-term effects of 4-propyl-N-[1-(4-pyridinyl)ethyl]benzamide on the body.

Synthesis Methods

The synthesis of 4-propyl-N-[1-(4-pyridinyl)ethyl]benzamide is a complex process that involves several steps. The first step involves the reaction of 4-bromobenzonitrile with 4-methylpyridine to form 4-bromo-N-methyl-4-pyridinamine. This compound is then reacted with 1-(4-aminophenethyl)piperidine to form 4-methyl-N-[1-(4-pyridinyl)ethyl]benzamide. Finally, this compound is reacted with propyl iodide to form 4-propyl-N-[1-(4-pyridinyl)ethyl]benzamide.